Cas no 1804665-68-6 (2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride)

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride group and difluoromethyl substitution. The compound's structure enables efficient derivatization, making it useful in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both chloro and difluoromethyl substituents enhances its reactivity and selectivity in cross-coupling reactions, while the methoxy group contributes to stability and solubility. This high-purity intermediate is suitable for applications requiring precise functionalization of pyridine scaffolds. Its well-defined reactivity profile ensures consistent performance in synthetic workflows, supporting the development of advanced chemical products.

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride structure

1804665-68-6 structure

Product Name:2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride

CAS No:1804665-68-6

MF:C₈H₅Cl₂F₂NO₂

MW:256.033607244492

CID:4867657

Update Time:2025-10-28

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride
- Inchi： 1S/C8H5Cl2F2NO2/c1-15-5-3(8(11)12)2-13-6(9)4(5)7(10)14/h2,8H,1H3
- InChI Key： PSMYKQBRFBDDTM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)Cl)C(=C(C=N1)C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 2.9
Topological Polar Surface Area: 39.2

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029052342-1g	2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride	1804665-68-6	97%	1g	$1,564.50	2022-04-01

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride (CAS No. 1804665-68-6)

The compound 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride (CAS No. 1804665-68-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable building block for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active ingredients.

One of the key reasons for the growing interest in 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride is its role in the synthesis of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the biological activity, metabolic stability, and bioavailability of molecules. The presence of the difluoromethyl group in this compound aligns with current trends in drug discovery, where fluorinated analogs are sought after for their improved properties.

In addition to its pharmaceutical applications, 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride is also explored in material science. Its reactive carbonyl chloride moiety allows for facile derivatization, enabling the creation of polymers or coatings with tailored properties. This versatility makes it a subject of interest for researchers working on advanced materials.

The synthesis and handling of 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride require careful consideration of reaction conditions due to its sensitivity to moisture and heat. Proper storage under inert atmospheres and low temperatures is essential to maintain its stability. These precautions are critical for ensuring consistent performance in downstream applications.

From an environmental and regulatory perspective, the use of 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride is subject to standard laboratory safety protocols. While it is not classified as a hazardous material under most jurisdictions, its reactive nature necessitates adherence to best practices in chemical handling. Researchers are advised to consult safety data sheets (SDS) and local regulations before use.

The demand for 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride is expected to rise as more studies highlight its utility in cutting-edge research. Its compatibility with cross-coupling reactions and other modern synthetic methods further enhances its appeal. For instance, it can serve as a precursor in Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in medicinal chemistry.

In summary, 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-carbonyl chloride (CAS No. 1804665-68-6) is a promising compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile position it as a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to gain even greater prominence.